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molecular formula C8H6BrNO B1268455 5-Bromooxindole CAS No. 20870-78-4

5-Bromooxindole

Cat. No. B1268455
CAS RN: 20870-78-4
M. Wt: 212.04 g/mol
InChI Key: VIMNAEVMZXIKFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07084168B2

Procedure details

A solution of oxindole (2.0 g, 15.0 mmol) and sodium acetate (2.1 g, 25.5 mmol) in CHCl3 (20 cm3) was treated with bromine (2.4 g, 15.0 mmol) in CHCl3 (10 cm3). After 30 min. the mixture was allowed to warm to RT and stirred for 1 h. The reaction mixture was diluted with EtOAc (500 cm3) and poured into water. The aqueous layer was extracted with EtOAc (×2), the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, brine, dried (MgSO4), and evaporated to give the title compound (3.1 g, 14.6 mmol, 96%) as an off-white solid which was used without further purification: m.p. 221–223° C.; 1H NMR (DMSO-d6) δ 3.51 (s, 2H), 6.76 (d, 1H, J=8.1 Hz), 7.33(dd, 1H, J=8.1, 1.7 Hz), 7.37 (s, 1H), 10.49 (br s, 1H); 13C NMR (DMSO-d6) δ 36.10 (t), 111.21 (d), 113.16 (s), 127.54 (d), 128.3 (s), 130.40 (d), 143.34 (s), 176.24 (s); MS (EI) m/z 211, 213 (M)+.
Name
oxindole
Quantity
2 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
bromine
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
CHCl3
Quantity
20 mL
Type
solvent
Reaction Step One
Name
CHCl3
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
500 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][C:2]1=[O:10].C([O-])(=O)C.[Na+].[Br:16]Br.O>C(Cl)(Cl)Cl.CCOC(C)=O>[Br:16][C:6]1[CH:5]=[C:4]2[C:9](=[CH:8][CH:7]=1)[NH:1][C:2](=[O:10])[CH2:3]2 |f:1.2|

Inputs

Step One
Name
oxindole
Quantity
2 g
Type
reactant
Smiles
N1C(CC2=CC=CC=C12)=O
Name
sodium acetate
Quantity
2.1 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
bromine
Quantity
2.4 g
Type
reactant
Smiles
BrBr
Name
CHCl3
Quantity
20 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
CHCl3
Quantity
10 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
EtOAc
Quantity
500 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with EtOAc (×2)
WASH
Type
WASH
Details
the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC=1C=C2CC(NC2=CC1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 14.6 mmol
AMOUNT: MASS 3.1 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 97.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.